1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)-

• CAS No.: 3853-19-8
• Molecular Formula: C14H27NO
• Molecular Weight: 225.37 g/mol
• IUPAC Name: 1-cyclopentyl-5-(dimethylamino)-4,4-dimethylpentan-1-one
• InChI: InChI=1S/C14H27NO/c1-14(2,11-15(3)4)10-9-13(16)12-7-5-6-8-12/h12H,5-11H2,1-4H3
• InChI Key: OLDDOPCJXHXNJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(=O)C1CCCC1)CN(C)C

Description

1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)- is an organic compound with a complex structure that includes a cyclopentyl ring, a dimethylamino group, and a pentanone backbone.

Preparation Methods

The synthesis of 1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)- can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with dimethylamine in the presence of a catalyst. The reaction conditions typically include a controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial production methods may involve large-scale synthesis using continuous flow reactors to optimize the reaction conditions and increase the efficiency of the process. These methods are designed to produce the compound in bulk quantities while maintaining consistent quality and minimizing environmental impact .

Chemical Reactions Analysis

1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles such as halides or alkoxides.

Scientific Research Applications

1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)- has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules for various research purposes.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for targeting specific diseases.

Industry: The compound is utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)- can be compared with other similar compounds to highlight its uniqueness:

1-Cyclopentyl-4,4-dimethylpentan-3-one: This compound shares a similar cyclopentyl and dimethyl structure but lacks the dimethylamino group, resulting in different chemical properties and reactivity.

1-Cyclopentyl-4,4-dimethyl-5-(methylamino)-1-pentanone: This compound has a methylamino group instead of a dimethylamino group, leading to variations in its biological activity and applications.

The presence of the dimethylamino group in 1-Pentanone, 1-cyclopentyl-4,4-dimethyl-5-(dimethylamino)- imparts unique chemical and biological properties, making it a valuable compound for various research and industrial applications .